Cas no 852366-87-1 (ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 852366-87-1
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 6223512
• PubChem ID: 16832446
• Update Time: 2025-05-20

ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• AB00684932-01
• F0674-0092
• 852366-87-1
• ethyl 2-(2-quinazolin-4-ylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• ethyl 2-[2-(quinazolin-4-ylsulfanyl)propanamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• ethyl 2-(2-(quinazolin-4-ylthio)propanamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• AKOS024594761

• Inchi： 1S/C23H25N3O3S2/c1-3-29-23(28)19-16-10-5-4-6-12-18(16)31-22(19)26-20(27)14(2)30-21-15-9-7-8-11-17(15)24-13-25-21/h7-9,11,13-14H,3-6,10,12H2,1-2H3,(H,26,27)
• InChI Key： ZSSBNFVDXMSGFG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCCC2)NC(C(C)SC1C2C=CC=CC=2N=CN=1)=O

Computed Properties

• Exact Mass: 455.13373402g/mol
• Monoisotopic Mass: 455.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 135Ų

Additional information on ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 852366-87-1)

The compound ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 852366-87-1) represents a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. With its intricate structure combining quinazoline and cycloheptabthiophene moieties, this compound is a subject of interest for its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways. Researchers are increasingly exploring its derivatives for their bioactivity and therapeutic potential, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the search for quinazoline-based compounds has surged due to their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. The incorporation of a thioether linkage (sulfanyl group) in CAS No. 852366-87-1 enhances its ability to interact with biological targets, making it a promising candidate for further study. This aligns with trending topics in precision medicine and targeted drug delivery, where researchers seek molecules with high specificity and minimal off-target effects.

The structural complexity of ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate also highlights its relevance in computational chemistry and AI-driven drug design. With advancements in machine learning and molecular docking, scientists can now predict its binding affinities and optimize its properties virtually, reducing the time and cost associated with traditional drug development. This resonates with the current focus on accelerated R&D and green chemistry practices.

From a synthetic perspective, the cycloheptabthiophene core in this compound offers unique challenges and opportunities for organic chemists. Its seven-membered ring fused with a thiophene unit provides conformational flexibility, which can influence its pharmacokinetics and metabolic stability. Such features are critical in addressing common search queries like "improving drug half-life" and "enhancing oral bioavailability," which are frequent concerns in pharmaceutical forums.

Furthermore, the ester functional group (ethyl carboxylate) in CAS No. 852366-87-1 suggests potential prodrug applications, a hot topic in modern pharmacology. Prodrug strategies are widely discussed in contexts like "smart drug release" and "reducing side effects," making this compound a relevant case study. Its derivatization could lead to compounds with improved solubility or tissue penetration, addressing another frequent search trend: "overcoming drug delivery barriers."

In summary, ethyl 2-2-(quinazolin-4-ylsulfanyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate stands at the intersection of cutting-edge research and practical applications. Its multifaceted structure and adaptability to modern drug discovery paradigms ensure its continued relevance in scientific literature and industrial pipelines. As the demand for innovative therapeutics grows, compounds like this will remain pivotal in shaping the future of medicine.